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Compound of Interest

3alpha-Hydroxyandrost-4-en-17-
Compound Name:
one

cat. No.: B8277326

An In-depth Technical Guide to 3a-Hydroxyandrost-4-en-17-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, chemical properties,
and biological significance of 3a-hydroxyandrost-4-en-17-one, an androgenic steroid. The
information is curated for professionals in research and drug development, with a focus on
guantitative data, experimental context, and visualization of relevant biological pathways.

Chemical Structure and Identifiers

3a-Hydroxyandrost-4-en-17-one is a stereoisomer of the more commonly referenced 3[3-
hydroxyandrost-4-en-17-one.[1] The orientation of the hydroxyl group at the C3 position is
below the plane of the steroid ring, a key determinant of its biological activity and metabolic
fate.[1] It is classified as a 3-hydroxy steroid and an androgen.[2]

Table 1: Chemical Identifiers for 3a-Hydroxyandrost-4-en-17-one
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Identifier Value Reference
(3R,8R,9S,10R,13S,14S)-3-
hydroxy-10,13-dimethyl-

IUPAC Name 1,2,3,6,7,8,9,11,12,14,15,16- [2]
dodecahydrocyclopenta[a]phe
nanthren-17-one

CAS Number 2791-99-3 [2][3]

Molecular Formula C19H2802 [1112][3]

InChl=1S/C19H2802/c1-18-9-
7-13(20)11-12(18)3-4-14-15-5-
6-17(21)19(15,2)10-8-

InChl 16(14)18/h11,13-16,20H,3- [2]
10H2,1-
2H3/t13-,14+,15+,16+,18+,19+
/ml/sl

InChiKey VMYTXBKVYDESSJ- 2]

HKQXQEGQSA-N

Canonical SMILES

C[C@]12CC--INVALID-LINK--
o)

[1](2]

Synonyms

3-alpha-hydroxy-4-androsten-
17-one, 4-Androsten-3alpha-
ol-17-one

[1](21[3]

Physicochemical Properties

The physicochemical properties of 3a-hydroxyandrost-4-en-17-one are essential for its

handling, formulation, and understanding its pharmacokinetic profile. While extensive

experimental data for this specific isomer is not readily available in the public domain,

computed properties provide valuable estimates. For comparison, the melting point of the 33

isomer is reported to be between 135-137 °C.[4]

Table 2: Physicochemical Properties of 3a-Hydroxyandrost-4-en-17-one
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Property Value Source
Molecular Weight 288.4 g/mol [11121[3]
Monoisotopic Mass 288.208930132 Da [2]
XLogP3 2.8 [2][3]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor
ydrog p ’ 2]
Count
Rotatable Bond Count 0 [2]
Topological Polar Surface Area  37.3 A2 [2]
Being a steroid, it is expected
to have low solubility in water
Solubility and be more soluble in organic  Inferred

solvents like ethanol, acetone,

and chloroform.[5]

Biological Activity and Signaling Pathways

As an androgen, 3a-hydroxyandrost-4-en-17-one is expected to exert its biological effects
primarily through the androgen receptor (AR). Androgen signaling is broadly categorized into
genomic and non-genomic pathways.[6]

o Genomic Pathway: This classical pathway involves the binding of the androgen to the AR in
the cytoplasm, leading to the dissociation of heat shock proteins.[7] The hormone-receptor
complex then translocates to the nucleus, dimerizes, and binds to Androgen Response
Elements (ARES) on the DNA to regulate the transcription of target genes.[7][8] This process
is relatively slow, taking hours to manifest its effects.

» Non-Genomic Pathway: Androgens can also elicit rapid cellular responses that are
independent of gene transcription.[6][7] This can involve AR localized to the plasma
membrane, leading to the activation of second messenger cascades, such as the Src/Raf-
1/Erk-2 pathway.[7]
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Below is a diagram illustrating the general androgen signaling pathways.
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Target Cell
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General LC-MS/MS Workflow for Steroid Quantification

Biological Sample
(e.g., Plasma)

Sample Preparation
(Internal Standard Addition,
Liquid-Ligquid Extraction)

Evaporation to Dryness

Derivatization (Optional)
(e.g., Oximation)

Reconstitution in
Mobile Phase

Liquid Chromatography
(Separation)

Tandem Mass Spectrometry
(Detection & Quantification)

Data Analysis
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Simplified Context of 3a-Hydroxyandrost-4-en-17-one in Metabolism

Dehydroepiandrosterone
(DHEA)

B-HSD

Androstenedione

30-HSD (Reductase) / 3a0-HSD (Oxidase)

3a-Hydroxyandrost-4-en-17-one Testosterone

Further Metabolites

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3alpha-Hydroxyandrost-4-en-17-one structure and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8277326#3alpha-hydroxyandrost-4-en-17-one-
structure-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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